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Compound of Interest

Compound Name: 5-Phenethylisoxazol-4-amine

Cat. No.: B15322265

In-depth Technical Guide: 5-Phenethylisoxazol-
4-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves as a resource for researchers and professionals interested in the
chemical properties and potential biological significance of 5-Phenethylisoxazol-4-amine. Due
to the novelty of this compound, publicly available data is limited. This document outlines the
current state of knowledge and provides a framework for future investigation.

Chemical Identity

At present, a specific CAS number for 5-Phenethylisoxazol-4-amine is not publicly registered
in major chemical databases.

Molecular Structure:

The molecular structure of 5-Phenethylisoxazol-4-amine consists of a central isoxazole ring,
which is a five-membered heterocycle containing one nitrogen and one oxygen atom in
adjacent positions. An amine group (-NH2) is attached at the 4-position of the isoxazole ring,
and a phenethyl group (-CH2CH2CG6HD5) is substituted at the 5-position.
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Logical Structure Diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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